Cas no 1803790-58-0 (Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate
• CAS No: 1803790-58-0
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 4795092
• Update Time: 2023-08-17

Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-difluoro-4-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8F4O3/c1-2-16-9(15)5-3-4-6(17-10(13)14)8(12)7(5)11/h3-4,10H,2H2,1H3
• InChI Key： VMKDLGQCWVXVEK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OCC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5